Cas no 1806023-00-6 (3-(Bromomethyl)-4-(difluoromethyl)-5-iodopyridine-2-acetonitrile)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)-5-iodopyridine-2-acetonitrile
• CAS No: 1806023-00-6
• MF: C₉H₆BrF₂IN₂
• MW: 386.962620258331
• CID: 4895160
• Update Time: 2025-05-21

3-(Bromomethyl)-4-(difluoromethyl)-5-iodopyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)-5-iodopyridine-2-acetonitrile

• Inchi： 1S/C9H6BrF2IN2/c10-3-5-7(1-2-14)15-4-6(13)8(5)9(11)12/h4,9H,1,3H2
• InChI Key： PCIJFHOYYZHCDC-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CC#N)C(CBr)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-5-iodopyridine-2-acetonitrile

Recent Advances in the Study of 3-(Bromomethyl)-4-(difluoromethyl)-5-iodopyridine-2-acetonitrile (CAS: 1806023-00-6)

3-(Bromomethyl)-4-(difluoromethyl)-5-iodopyridine-2-acetonitrile (CAS: 1806023-00-6) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated pyridine structure, serves as a critical intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have focused on its synthetic applications, reactivity, and potential pharmacological properties, making it a subject of intense scientific inquiry.

The compound's structural features, including the bromomethyl, difluoromethyl, and iodo substituents, contribute to its versatility in chemical transformations. Researchers have exploited these functionalities to design novel synthetic routes for complex heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the synthesis of potent EGFR inhibitors, demonstrating its utility in targeted cancer therapies. The study reported a high yield and selectivity in the coupling reactions involving this intermediate, underscoring its importance in medicinal chemistry.

In addition to its synthetic applications, 3-(Bromomethyl)-4-(difluoromethyl)-5-iodopyridine-2-acetonitrile has been investigated for its potential as a scaffold in drug discovery. A recent preprint on bioRxiv detailed its use in fragment-based drug design, where it served as a core structure for developing inhibitors of protein-protein interactions. The researchers employed computational modeling and X-ray crystallography to elucidate the binding modes of derivatives derived from this compound, revealing promising interactions with target proteins involved in inflammatory pathways.

Despite its promising applications, challenges remain in the large-scale production and stability of this compound. A 2022 report in Organic Process Research & Development addressed these issues by optimizing the reaction conditions to minimize decomposition and improve yield. The study proposed a modified purification protocol that enhanced the compound's stability, facilitating its broader use in industrial settings. These advancements are expected to accelerate the adoption of this intermediate in pharmaceutical manufacturing.

Looking ahead, the continued exploration of 3-(Bromomethyl)-4-(difluoromethyl)-5-iodopyridine-2-acetonitrile is likely to yield further breakthroughs in drug development. Its unique combination of reactivity and structural diversity positions it as a valuable tool for chemists and pharmacologists alike. Future research directions may include its application in the synthesis of next-generation therapeutics, such as PROTACs (Proteolysis Targeting Chimeras) and covalent inhibitors, where its halogenated moieties could play a pivotal role. As the field advances, this compound is poised to remain at the forefront of innovative chemical biology research.